Cas no 946-32-7 (2-hydroxy-5-nitrobenzohydrazide)

• Product Name: 2-hydroxy-5-nitrobenzohydrazide
• CAS No: 946-32-7
• MF: C₇H₇N₃O₄
• MW: 197.148181200027
• CID: 4346338
• PubChem ID: 4075851
• Update Time: 2025-11-07

2-hydroxy-5-nitrobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-5-nitro-, hydrazide
• 2-hydroxy-5-nitrobenzohydrazide
• 5-nitrosalicylhydrazide
• IFROEJRAWJNALM-UHFFFAOYSA-N
• AKOS024377752
• EN300-91875
• G49863
• DB-127787
• SCHEMBL1637466
• DTXSID201260140
• AAA94632
• 946-32-7

• Inchi： 1S/C7H7N3O4/c8-9-7(12)5-3-4(10(13)14)1-2-6(5)11/h1-3,11H,8H2,(H,9,12)
• InChI Key： IFROEJRAWJNALM-UHFFFAOYSA-N
• SMILES： C(NN)(=O)C1=CC([N+]([O-])=O)=CC=C1O

Computed Properties

• Exact Mass: 197.04365571Da
• Monoisotopic Mass: 197.04365571Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 2-hydroxy-5-nitrobenzohydrazide

Recent Advances in the Study of 2-Hydroxy-5-nitrobenzohydrazide (CAS: 946-32-7) in Chemical Biology and Pharmaceutical Research

2-Hydroxy-5-nitrobenzohydrazide (CAS: 946-32-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile chemical properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of antimicrobial and anticancer agents. This research brief consolidates the latest findings on the compound, highlighting its synthesis, mechanism of action, and potential applications in drug discovery.

One of the most notable advancements in the study of 2-hydroxy-5-nitrobenzohydrazide is its application in the synthesis of hydrazone derivatives, which have demonstrated potent antimicrobial activity against a range of pathogens. A 2023 study published in the Journal of Medicinal Chemistry reported that hydrazone derivatives synthesized from 2-hydroxy-5-nitrobenzohydrazide exhibited significant inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymatic processes.

In addition to its antimicrobial properties, 2-hydroxy-5-nitrobenzohydrazide has shown promise in anticancer research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters explored its role as a precursor in the development of small-molecule inhibitors targeting histone deacetylases (HDACs). The study found that derivatives of 2-hydroxy-5-nitrobenzohydrazide exhibited selective inhibition of HDAC6, a key enzyme implicated in cancer progression. These findings suggest potential applications in the treatment of hematological malignancies and solid tumors.

The synthesis and optimization of 2-hydroxy-5-nitrobenzohydrazide derivatives have also been a focus of recent research. Advanced computational methods, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, have been employed to predict the bioactivity of these derivatives and guide their design. A 2024 study in the Journal of Chemical Information and Modeling utilized these techniques to identify novel derivatives with improved pharmacokinetic properties, including enhanced solubility and metabolic stability.

Despite these promising developments, challenges remain in the clinical translation of 2-hydroxy-5-nitrobenzohydrazide-based therapeutics. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future research. However, the compound's unique chemical scaffold and demonstrated bioactivity make it a valuable candidate for further investigation in drug discovery and development.

In conclusion, 2-hydroxy-5-nitrobenzohydrazide (CAS: 946-32-7) represents a promising scaffold in chemical biology and pharmaceutical research, with applications ranging from antimicrobial agents to anticancer therapeutics. Continued research into its derivatives and mechanisms of action will likely yield further insights and potential clinical applications. This brief underscores the importance of interdisciplinary approaches, combining synthetic chemistry, computational modeling, and biological assays, to fully exploit the therapeutic potential of this compound.